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Compound of Interest

Compound Name: Peimisine

Cat. No.: B1663649 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides an in-depth technical overview of the biosynthesis pathway of

Peimisine, a significant isosteroidal alkaloid found in plants of the Fritillaria genus. Peimisine
and related compounds are of considerable interest due to their wide range of pharmacological

activities, including anti-tussive, expectorant, and anti-inflammatory effects.[1][2] Understanding

the intricate biosynthetic route to Peimisine is crucial for its sustainable production through

metabolic engineering and synthetic biology approaches, addressing the limitations of low

yields from natural plant sources and the long growth cycle of Fritillaria species.[1][3][4]

The Biosynthetic Pathway of Peimisine
The biosynthesis of Peimisine, a jervine-type isosteroidal alkaloid, is a complex process that

begins with primary metabolites and proceeds through the formation of a cholesterol backbone,

which is subsequently modified through a series of enzymatic reactions.[5] The initial stages of

isoprenoid precursor formation can occur via two independent pathways: the mevalonate

(MVA) pathway in the cytoplasm and the 2-methyl-D-erythritol-4-phosphate (MEP) pathway in

the plastids.[5][6]

These pathways provide the fundamental building blocks for the synthesis of cholesterol.

Following the formation of cholesterol, a series of largely uncharacterized, but proposed,

cyclization, hydroxylation, and nitrogen incorporation steps lead to the formation of the

characteristic hexacyclic structure of Peimisine.
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Below is a diagram illustrating the proposed biosynthetic pathway leading to Peimisine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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